Cas no 2680736-01-8 (Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate)

• Product Name: Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate
• CAS No: 2680736-01-8
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6270347
• PubChem ID: 165943041
• Update Time: 2025-05-20

Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291839
• 2680736-01-8
• benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate
• Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C16H24N2O4/c19-12-15(20)11-17-7-4-8-18(10-9-17)16(21)22-13-14-5-2-1-3-6-14/h1-3,5-6,15,19-20H,4,7-13H2
• InChI Key： QJHHYRVTPIXMRT-UHFFFAOYSA-N
• SMILES： OC(CO)CN1CCN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Additional information on Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate

Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 2680736-01-8): A Comprehensive Overview

Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate, identified by its CAS number 2680736-01-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups, including the benzyl moiety and the 1,4-diazepane ring, contributes to its distinctive chemical properties and biological activities.

The< strong>1,4-diazepane core is a well-known scaffold in medicinal chemistry, frequently explored for its ability to interact with various biological targets. In particular, the< strong>2,3-dihydroxypropyl side chain introduces hydrophilic characteristics, enhancing solubility and potentially influencing pharmacokinetic profiles. The presence of the< strong>benzyl group further modifies the electronic and steric properties of the molecule, making it a versatile candidate for structural modifications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between< strong>Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate and biological targets. Studies suggest that this compound may exhibit< strong>neuropharmacological activity, particularly in the context of central nervous system (CNS) disorders. The< strong>1,4-diazepane ring is known to mimic the structure of endogenous neurotransmitters, potentially enabling it to modulate receptor activity.

The< strong>2,3-dihydroxypropyl group is particularly noteworthy for its potential role in enhancing blood-brain barrier penetration. This feature is crucial for developing therapeutics that require access to the CNS. Additionally, the benzyl moiety may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

In vitro studies have demonstrated that< strong>Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate exhibits inhibitory effects on certain enzymes associated with inflammation and pain pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that target multiple pathways simultaneously. The compound's ability to interact with both enzymatic and non-enzymatic targets makes it a promising candidate for multifaceted therapeutic applications.

The synthesis of< strong>Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate involves a series of well-established organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of< strong>CAS No. 2680736-01-8 as an identifier underscores its significance in scientific literature and patent databases.

The pharmacokinetic profile of this compound is an area of active research. Initial studies suggest that it exhibits moderate oral bioavailability and a reasonable half-life, indicating potential for therapeutic use. Further investigations are underway to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for predicting clinical efficacy and identifying potential side effects.

The< strong>Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate molecule also holds promise in the development of prodrugs. By leveraging its structural features, researchers aim to design derivatives that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach could enhance drug delivery systems and improve therapeutic outcomes.

In conclusion,< strong>Benzyl 4-(2,3-dihydroxypropyl)-1,4-diazepane-1-carboxylate (CAS No. 2680736-01-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its potential applications in drug development and CNS disorders treatment، this compound is poised to play a crucial role in future medical innovations.